ethyl 2-(butylamino)-4-({[3-cyano-6-(difluoromethyl)-4-methyl-2-pyridinyl]thio}methyl)-1,3-thiazole-5-carboxylate
Overview
Description
Ethyl 2-(butylamino)-4-({[3-cyano-6-(difluoromethyl)-4-methyl-2-pyridinyl]thio}methyl)-1,3-thiazole-5-carboxylate is a useful research compound. Its molecular formula is C19H22F2N4O2S2 and its molecular weight is 440.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 440.11522463 g/mol and the complexity rating of the compound is 578. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Highly Functionalized Compounds
Research indicates the use of similar thiazole derivatives in the synthesis of highly functionalized compounds. For example, a study by Zhu, Lan, and Kwon (2003) demonstrates the use of ethyl 2-methyl-2,3-butadienoate in [4 + 2] annulation with N-tosylimines, highlighting the potential of related compounds in creating complex molecular structures with complete regioselectivity (Zhu, Lan, & Kwon, 2003).
Chemical Structure Analysis
Studies have also focused on the structural analysis of thiazole derivatives. Lynch and McClenaghan (2004) investigated the crystal structure of ethyl 2-amino-4-tert-butyl-1,3-thiazole-5-carboxylate, providing insights into molecular interactions and hydrogen bonding patterns, which could be relevant for understanding the structural aspects of similar compounds (Lynch & McClenaghan, 2004).
Anticancer Activity
Certain thiazole derivatives have been identified for their promising anticancer activity across various cancer cell lines. A study by Altuğ et al. (2011) explores the synthesis of thiazolo[3,2-a]pyridines using a multicomponent reaction, noting one of the compounds' potential in cancer treatment (Altuğ et al., 2011).
Versatile Intermediate for Heterocycles Synthesis
Honey et al. (2012) discuss ethyl 2-diazo-4,4,4-trifluoro-3-oxobutanoate as a versatile intermediate for synthesizing a wide range of trifluoromethyl heterocycles, indicating the broad applicability of related thiazole derivatives in synthesizing diverse heterocyclic compounds (Honey et al., 2012).
Synthesis of Pyridine and Pyrazole Derivatives
Another application involves the synthesis of novel pyridine and pyrazole derivatives, as demonstrated by Minga (2005), where ethyl 5-amino-1-[(5′-methyl-1′-t-butyl-4′-pyrazolyl)carbonyl]-3-methylthio-1H-pyrazole-4-carboxylate was prepared, showing the compound's role in producing derivatives with potential fungicidal and plant growth regulation activities (Minga, 2005).
Properties
IUPAC Name |
ethyl 2-(butylamino)-4-[[3-cyano-6-(difluoromethyl)-4-methylpyridin-2-yl]sulfanylmethyl]-1,3-thiazole-5-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22F2N4O2S2/c1-4-6-7-23-19-25-14(15(29-19)18(26)27-5-2)10-28-17-12(9-22)11(3)8-13(24-17)16(20)21/h8,16H,4-7,10H2,1-3H3,(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FIAFSFSKIBUFLD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC1=NC(=C(S1)C(=O)OCC)CSC2=C(C(=CC(=N2)C(F)F)C)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22F2N4O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.